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Compound of Interest

Compound Name: 3-Indoleacetic acid-d7

Cat. No.: B12056001 Get Quote

An In-Depth Technical Guide to the Stability and Storage of 3-Indoleacetic Acid-d7 Powder

For researchers, scientists, and professionals in drug development, understanding the stability

and appropriate storage conditions of isotopically labeled compounds like 3-Indoleacetic acid-
d7 (IAA-d7) is critical for ensuring experimental accuracy and preserving material integrity. This

guide provides a comprehensive overview of the stability profile of IAA-d7 powder,

recommended storage conditions, and methodologies for its handling and analysis.

Overview of 3-Indoleacetic Acid-d7
3-Indoleacetic acid-d7 is the deuterated form of 3-Indoleacetic acid (IAA), the most common,

naturally occurring plant hormone of the auxin class. It is widely used as an internal standard in

quantitative analysis by mass spectrometry (MS) coupled with gas chromatography (GC) or

liquid chromatography (LC) due to its similar chemical and physical properties to its non-

deuterated counterpart, with a distinct mass difference.

Recommended Storage Conditions
Proper storage is crucial to maintain the stability of 3-Indoleacetic acid-d7 powder. The

following conditions are recommended based on information from various suppliers.

Table 1: Recommended Storage Conditions for 3-Indoleacetic Acid-d7 Powder
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Temperature Duration Additional Notes

-20°C Up to 4 years[1]
Recommended for long-term

storage.

+2°C to +8°C Up to 2 years[2] Protect from light[3].

Room Temperature Short-term

Suitable for shipping in the

continental US; may vary

elsewhere[2].

It is also imperative to protect the compound from direct sunlight, moisture, and air contact[4].

Stability Profile
3-Indoleacetic acid is generally considered stable under normal conditions[4][5]. However, its

stability is influenced by several factors, particularly when in solution. While specific stability

data for the d7-labeled powder is limited, the stability of the non-deuterated form provides a

strong indication of its behavior.

Table 2: Stability of 3-Indoleacetic Acid in Solution

Solvent Temperature Duration Source

Various -80°C 6 months MedChemExpress[2]

Various -20°C 1 month MedChemExpress[2]

In the dark 4°C Up to 2 months

Journal of Applied

Biology and

Biotechnology[3]

Key Factors Influencing Stability:

Light: IAA is a photo-labile compound.[5] Exposure to light, especially in the presence of

salts and mineral nutrients, can hasten its photodegradation.[5][6] Using yellow light filters

can prevent this degradation.[6]
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Heat: In solution, IAA has been found to be stable to autoclaving at 121°C for 15 minutes.[3]

[7]

pH: The stability of IAA in solution can be pH-dependent.

Oxidizing Agents: Contact with oxidizing agents, bases, and strong reducing agents should

be avoided.[8]

Degradation Pathways
The degradation of 3-Indoleacetic acid can occur through several pathways. The primary

routes of degradation include photodegradation, enzymatic oxidation, and microbial

degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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